Cas no 1097804-95-9 (2-(difluoromethyl)-1H-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 2-(difluoromethyl)-1H-1,3-benzodiazole-5-carboxylic acid
• CAS No: 1097804-95-9
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4571785
• Update Time: 2025-06-08

2-(difluoromethyl)-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-1H-1,3-benzodiazole-5-carboxylic acid
• 2-(difluoromethyl)-3H-benzimidazole-5-carboxylic acid
• 2-(Difluoromethyl)-1H-benzo[d]imidazole-5-carboxylic acid
• Z1171979272

• Inchi： 1S/C9H6F2N2O2/c10-7(11)8-12-5-2-1-4(9(14)15)3-6(5)13-8/h1-3,7H,(H,12,13)(H,14,15)
• InChI Key： KMNBJTKSHJADAJ-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC(C(=O)O)=CC=2N1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 2.1
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(difluoromethyl)-1H-1,3-benzodiazole-5-carboxylic acid

Introduction to 2-(difluoromethyl)-1H-1,3-benzodiazole-5-carboxylic acid (CAS No. 1097804-95-9)

2-(difluoromethyl)-1H-1,3-benzodiazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1097804-95-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This heterocyclic compound belongs to the benzodiazole family, a class of molecules widely recognized for their diverse biological activities. The presence of a difluoromethyl group at the 2-position and a carboxylic acid moiety at the 5-position imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural features of 2-(difluoromethyl)-1H-1,3-benzodiazole-5-carboxylic acid contribute to its potential as an intermediate in the synthesis of novel therapeutic agents. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This modification has been extensively studied in the development of small-molecule inhibitors and other bioactive compounds.

Benzodiazole derivatives, including this specific compound, have long been explored for their anxiolytic, sedative, and anticonvulsant properties. However, recent research has expanded the therapeutic applications of benzodiazole-based structures beyond traditional CNS-targeting drugs. The unique substitution pattern in 2-(difluoromethyl)-1H-1,3-benzodiazole-5-carboxylic acid suggests potential utility in addressing a broader range of diseases, including inflammatory disorders and neurological conditions.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular scaffolds to achieve desired pharmacological effects. The carboxylic acid functionality in this compound not only serves as a synthetic handle but also allows for further derivatization into amides, esters, or other bioconjugates. Such modifications can fine-tune the pharmacological properties of the parent molecule, enabling the development of highly specific and potent drugs.

In the context of drug discovery, 2-(difluoromethyl)-1H-1,3-benzodiazole-5-carboxylic acid represents a promising candidate for further investigation. Its structural motif aligns with emerging trends in medicinal chemistry, where fluorinated aromatic compounds are increasingly employed to improve drug-like properties. The compound’s potential as a building block for novel therapeutics is further supported by computational studies predicting favorable interactions with biological targets.

One particularly intriguing area of research involves the exploration of benzodiazole derivatives as modulators of immune responses. Emerging evidence suggests that certain benzodiazole analogs can influence inflammatory pathways by interacting with specific receptors or enzymes. The presence of both the difluoromethyl group and the carboxylic acid moiety in 2-(difluoromethyl)-1H-1,3-benzodiazole-5-carboxylic acid may enhance its ability to modulate these pathways effectively. Such findings could open new avenues for treating chronic inflammatory diseases without the side effects associated with traditional benzodiazepines.

Another exciting application lies in the field of anticancer research. Benzodiazole derivatives have been investigated for their ability to inhibit tumor growth by targeting critical molecular pathways involved in cell proliferation and survival. The structural features of 2-(difluoromethyl)-1H-1,3-benzodiazole-5-carboxylic acid, particularly the electron-withdrawing nature of the difluoromethyl group, may enhance its binding affinity to relevant cancer-related proteins or enzymes. Preliminary studies suggest that this compound could exhibit cytotoxic effects against certain cancer cell lines while maintaining good selectivity.

The synthesis of 2-(difluoromethyl)-1H-1,3-benzodiazole-5-carboxylic acid presents an interesting challenge due to the need for precise functionalization at multiple positions on the benzodiazole core. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are essential for achieving high yields and purity. Recent developments in flow chemistry have also shown promise in facilitating the scalable production of such complex molecules.

From a regulatory perspective, compounds like 2-(difluoromethyl)-1H-1,3-benzodiazole-5-carboxylic acid must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. This includes comprehensive toxicological studies to assess potential side effects and pharmacokinetic evaluations to determine how the compound is absorbed, distributed, metabolized, and excreted by the body. Collaborative efforts between academic researchers and pharmaceutical companies are crucial in navigating these regulatory hurdles efficiently.

The future prospects for 2-(difluoromethyl)-1H-1,3-benzodiazole-5-carboxylic acid are promising given its versatile structural framework and potential therapeutic applications. As research continues to uncover new biological targets and synthetic strategies, this compound may play a pivotal role in developing next-generation therapeutics across multiple disease areas. Its unique combination of chemical features makes it an attractive candidate for further exploration by medicinal chemists and biologists alike.